Cas no 2877644-46-5 (7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2877644-46-5
• MF: C₁₄H₉FN₄OS
• MW: 300.310864210129
• CID: 5330372
• PubChem ID: 165434301
• Update Time: 2025-05-24

7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• AKOS040855835
• 2877644-46-5
• F6617-7407
• 7-(4-Fluorophenyl)-3-(2-propyn-1-ylthio)-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one

• Inchi： 1S/C14H9FN4OS/c1-2-9-21-14-17-16-12-13(20)18(7-8-19(12)14)11-5-3-10(15)4-6-11/h1,3-8H,9H2
• InChI Key： XSZYWHGXDISKTA-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC#C)N1C=CN(C1=CC=C(F)C=C1)C2=O

Computed Properties

• Exact Mass: 300.04811026g/mol
• Monoisotopic Mass: 300.04811026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.3±60.0 °C(Predicted)
• pka: -0.45±0.20(Predicted)

Additional information on 7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

7-(4-Fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: A Comprehensive Overview

7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is a highly specialized organic compound with the CAS number 2877644-46-5. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and materials science. The molecule is characterized by its triazolopyrazine core, which is a fused bicyclic system combining a triazole and pyrazine ring. This structure is further substituted with a 4-fluorophenyl group and a propargylsulfanyl moiety, which contribute to its intriguing chemical properties.

The synthesis of 7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves a series of carefully designed reactions that highlight the importance of stereocontrol and regioselectivity in modern organic chemistry. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

One of the most fascinating aspects of this compound is its pharmacological profile. Initial in vitro studies have demonstrated that 7-(4-fluorophenyl)-3-(prop-2-yn-1-ylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For example, it has shown promise as a potential inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with Alzheimer's disease. Furthermore, preclinical trials have indicated that this compound crosses the blood-brain barrier efficiently, making it a strong candidate for central nervous system (CNS) drug development.

The structural versatility of 7-(4-fluorophenyl)-3-(propargylsulfanyl)-[1,2,4]triazolo[4,3-a]pyrazinone also lends itself to applications beyond pharmacology. Its ability to form stable metal complexes has been explored in the context of coordination chemistry. Recent research has highlighted its potential as a ligand for transition metals like copper and zinc. These metallocomplexes exhibit interesting magnetic properties and could find applications in spintronics or catalysis.

Another area where this compound has shown potential is in materials science. Its rigid bicyclic structure and conjugated system make it an attractive candidate for use in organic electronics. Studies have demonstrated that thin films of this compound exhibit semiconducting properties under certain conditions. This opens up possibilities for its integration into organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). However, further research is needed to optimize its electronic properties for practical applications.

The environmental impact of 7-(4-fluorophenyl)-3-(propargylsulfanyl)-[1,2,4]triazolo[4,3-a]pyrazinone has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions and found that it undergoes slow degradation in aqueous environments. This raises concerns about its long-term persistence in ecosystems if released into the environment during manufacturing or use. As such, there is a growing emphasis on developing sustainable synthetic methods and disposal protocols to minimize ecological risks.

In conclusion, 7-(4-fluorophenyl)-3-(propargylsulfanyl)-[1,2,4]triazolo[4,3-a]pyrazinone represents a remarkable example of how modern organic chemistry can yield compounds with multifaceted applications. From drug discovery to materials science and environmental chemistry, CAS No 2877644 - 9999 continues to be a subject of intense research interest. As our understanding of its properties deepens through ongoing studies, 9999 holds immense potential to contribute significantly to various scientific and technological domains.